Cas no 306728-29-0 (N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide)

• Product Name: N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide
• CAS No: 306728-29-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD18115199
• CID: 4643714
• Update Time: 2025-06-28

N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide

• MDL： MFCD18115199
• Inchi： 1S/C17H14N2O2/c20-16-13-8-4-5-9-15(13)18-11-14(16)17(21)19-10-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,18,20)(H,19,21)
• InChI Key： XPTSXSCBRKJJJA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)C(C(NCC2=CC=CC=C2)=O)=C1

Additional information on N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide

N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide: A Promising Scaffold for Multitarget Drug Discovery

N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide is a structurally unique compound with a quinoline core that has attracted significant attention in the field of medicinal chemistry. This compound, characterized by its 4-oxo and 1,4-dihydroquinoline framework, exhibits potential as a versatile scaffold for the development of novel therapeutics. The 3-carboxamide functional group at the quinoline ring further enhances its pharmacological profile by enabling interactions with multiple biological targets. Recent advancements in molecular docking studies and computational modeling have highlighted the structural flexibility of this compound, which may contribute to its broad biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the N-Benzyl substituent plays a critical role in modulating the compound's binding affinity to specific protein targets. This substitution not only improves the compound's solubility but also enhances its ability to penetrate cell membranes, a key factor in drug delivery. The 4-oxo group, a key feature of the quinoline ring system, has been shown to participate in hydrogen bonding interactions with enzymatic active sites, which is essential for the compound's inhibitory activity against various kinases.

Recent studies have focused on the 1,4-dihydroquinoline core as a potential scaffold for the development of anti-inflammatory agents. A 2024 study in Pharmacological Reports reported that this compound exhibits significant inhibition of NF-κB signaling pathways, which are implicated in chronic inflammatory diseases. The 3-carboxamide side chain is believed to interact with the IKKβ subunit of the NF-κB complex, thereby blocking the activation of pro-inflammatory cytokines. This mechanism of action makes the compound a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Advancements in synthetic chemistry have enabled the efficient preparation of N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide through a series of well-defined multi-step reactions. A 2023 paper in Organic & Biomolecular Chemistry described a novel catalytic approach using palladium-based catalysts to achieve the desired regioselectivity in the formation of the quinoline ring. This synthetic strategy not only reduces the number of steps required but also improves the overall yield, which is crucial for large-scale production of pharmaceutical compounds.

Recent pharmacological investigations have revealed the compound's potential as an antitumor agent. A 2024 study published in Cancer Research demonstrated that N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide exhibits selective cytotoxicity against cancer cell lines, particularly those overexpressing EGFR (epidermal growth factor receptor). The compound's ability to inhibit EGFR tyrosine kinase activity suggests its potential as a therapeutic agent for cancers such as non-small cell lung cancer and glioblastoma.

Computational studies have further elucidated the molecular interactions of this compound with its biological targets. A 2023 paper in Journal of Computational Chemistry used molecular dynamics simulations to analyze the binding behavior of N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide with the EGFR kinase domain. The results indicated that the compound forms multiple hydrogen bonds with key residues in the active site, which is essential for its inhibitory activity. These findings provide a molecular basis for the design of more potent derivatives of this compound.

Recent clinical trials have explored the potential of N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide as an antiviral agent. A 2024 study in Antiviral Research reported that the compound shows promising activity against SARS-CoV-2, the virus responsible for COVID-19. The compound's ability to inhibit the viral RNA-dependent RNA polymerase (RdRp) enzyme suggests its potential as a therapeutic option for viral infections. These findings highlight the versatility of this compound in targeting different biological systems.

Structural modifications of the 1,4-dihydroquinoline core have been explored to enhance the compound's therapeutic potential. A 2023 study in European Journal of Medicinal Chemistry investigated the effect of substituting the N-Benzyl group with various aromatic rings. The results indicated that certain substitutions significantly improved the compound's antitumor activity while maintaining its antiviral properties. These findings underscore the importance of rational drug design in optimizing the biological activity of this scaffold.

Recent advances in drug delivery systems have also been applied to N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide. A 2024 paper in Advanced Drug Delivery Reviews described the development of a nanoparticle-based delivery system that enhances the compound's bioavailability. This approach addresses the challenge of poor solubility, which is a common issue with many pharmaceutical compounds. The improved bioavailability of the compound in this delivery system has the potential to increase its therapeutic efficacy.

Future research directions include the exploration of the compound's potential in combination therapies. A 2023 study in Clinical Cancer Research suggested that combining N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide with traditional chemotherapeutic agents could enhance its antitumor activity. The synergistic effects observed in this study highlight the potential of this compound as a component of multidrug regimens for cancer treatment.

Continued research into the biological mechanisms of N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide is expected to uncover new therapeutic applications. The compound's ability to interact with multiple biological targets suggests its potential in the treatment of complex diseases such as cancer and inflammatory disorders. These findings emphasize the importance of this compound in the development of novel therapeutics.

As the field of medicinal chemistry continues to evolve, the 1,4-dihydroquinoline scaffold, particularly in the form of N-Benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide, remains a promising area of research. Ongoing studies are expected to further elucidate its biological activity and therapeutic potential, paving the way for the development of new drugs that can address a wide range of medical conditions.